Tert-butyl 8,10-dioxo-3-azaspiro[5.5]undecane-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Applications in Synthetic Organic Chemistry
Synthesis of N-Boc-amino acids and esters : Tert-butyl (2,4-dioxo-3-azaspiro[5.5]undecan-3-yl) carbonate (Boc-OASUD) is utilized for the preparation of N-Boc-amino acids and their esters. It reacts with amino acids and esters at room temperature in the presence of a base, producing N-Boc-amino acids and esters with good yields and purity, without racemization. Its solid and stable nature makes it a superior alternative to di-tert-butyl dicarbonate for introducing the Boc protecting group to amines (Rao et al., 2017).
Synthesis of bifunctional compounds : Efficient and scalable synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a previously unknown bifunctional compound, are developed. This compound and its intermediates are valuable for further selective derivation on the azetidine and cyclobutane rings, providing access to novel compounds that complement piperidine ring systems (Meyers et al., 2009).
Synthesis of Spiro-compounds and Chiral Separation : Spirocyclic compounds, including tert-butyl 8,10-dioxo-3-azaspiro[5.5]undecane-3-carboxylate derivatives, are synthesized and their enantiomers separated using a normal phase HPLC method. These compounds hold potential applications in the pharmaceutical industry as active pharmaceutical ingredients or catalysts for synthesizing active enantiomers (Liang et al., 2008).
Synthesis of N-protected amino acid-ASUD esters : A new reagent, 3-azaspiro[5.5]undecan-2,4-dioxo-3-yl diphenyl phosphate (ASUD-diphenyl phosphate), is introduced for the synthesis of N-protected amino acid-ASUD esters, which are useful in peptide synthesis. This compound reacts with N-protected amino acids under mild conditions to produce ASUD active esters while preserving the enantiomeric purity of the amino acid (Rao et al., 2016).
properties
IUPAC Name |
tert-butyl 8,10-dioxo-3-azaspiro[5.5]undecane-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO4/c1-14(2,3)20-13(19)16-6-4-15(5-7-16)9-11(17)8-12(18)10-15/h4-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNGFTBZOLJAYQP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2(CC1)CC(=O)CC(=O)C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 8,10-dioxo-3-azaspiro[5.5]undecane-3-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.